Cas no 922905-42-8 (1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 922905-42-8
• MF: C₂₁H₁₉BrN₂O₃
• MW: 427.291164636612
• CID: 5498277
• Update Time: 2025-10-05

1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-bromophenyl)methyl]-1,2-dihydro-N-(2-methoxy-5-methylphenyl)-2-oxo-
• 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19BrN2O3/c1-14-5-10-19(27-2)18(12-14)23-20(25)17-4-3-11-24(21(17)26)13-15-6-8-16(22)9-7-15/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： IIBMHENTLZJEOQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Br)C=C2)C=CC=C1C(NC1=CC(C)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 922905-42-8)

In recent years, the compound 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 922905-42-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine-3-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

The primary objective of current research efforts is to understand the structural and functional attributes of this compound that contribute to its biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and binding modes with target proteins. These studies have revealed that the bromophenyl and methoxymethylphenyl moieties play critical roles in stabilizing interactions with key amino acid residues in the active sites of target enzymes.

Recent preclinical investigations have demonstrated that 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits potent inhibitory effects against a range of kinases and proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. For instance, in vitro assays have shown that the compound effectively suppresses the activity of specific kinases involved in tumor proliferation and metastasis. Additionally, animal studies have indicated favorable bioavailability and low toxicity profiles, suggesting its potential as a lead candidate for further drug development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Researchers are currently exploring structural modifications to enhance its specificity and improve its therapeutic index. Computational modeling and high-throughput screening are being utilized to identify derivatives with improved binding affinities and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, 1-(4-bromophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a promising scaffold for the development of novel therapeutics. Ongoing research is expected to provide deeper insights into its molecular mechanisms and expand its potential applications in treating complex diseases. The integration of multidisciplinary approaches will be crucial in overcoming current limitations and advancing this compound toward clinical trials.